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Compound of Interest

Compound Name: 2-Oxo-2-phenylacetyl chloride

CAS No.: 25726-04-9

Cat. No.: B1310584

Get Quote

Executive Summary
2-Oxo-2-phenylacetyl chloride (CAS: 25726-04-9) is a high-value electrophilic building block

characterized by a vicinal dicarbonyl motif terminating in an acid chloride.[1] In drug discovery,

it serves as a critical "warhead" precursor for protease inhibitors and a versatile scaffold for

heterocyclic synthesis. Its unique reactivity stems from the electronic differentiation between

the acyl chloride carbon (C1) and the

-ketone carbon (C2), allowing for regiospecific nucleophilic attacks. This guide outlines its utility
in synthesizing

-keto amides, constructing privileged heterocycles (quinoxalines, oxazoles), and serving as an
orthogonal protecting group in carbohydrate chemistry.

Chemical Profile & Reactivity Analysis
Structural Properties
The molecule features a phenyl ring conjugated to an
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-keto acid chloride. The conjugation extends the electrophilicity of the carbonyls, making the C1
(acid chloride) highly reactive towards nucleophiles, while the C2 (ketone) remains available for
subsequent condensation or serving as a transition-state mimic in enzyme active sites.

Property Data

IUPAC Name 2-Oxo-2-phenylacetyl chloride

Molecular Formula

C

H

ClO

Molecular Weight 168.58 g/mol

Boiling Point 94–95 °C (12 mmHg)

Density 1.169 g/mL

Storage 2–8 °C, Inert atmosphere (Moisture Sensitive)

Electrophilic Activation & Selectivity
The reactivity hierarchy is driven by the leaving group ability of the chloride ion.

Primary Attack (Kinetic Control): Nucleophiles (amines, alcohols) attack C1 to displace

chloride, forming

-keto amides or esters.

Secondary Attack (Thermodynamic/Chemo-selective): The C2 ketone is activated by the

adjacent carbonyl but is less reactive than C1. It typically undergoes reaction after C1

functionalization (e.g., cyclodehydration) or interacts reversibly with active site nucleophiles

(e.g., serine hydroxyls in proteases).
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Figure 1: Reactivity map illustrating the dual electrophilic sites and their downstream

applications.

Core Applications in Drug Design
Synthesis of -Keto Amide Protease Inhibitors
The

-keto amide moiety is a "privileged structure" in medicinal chemistry. It acts as a transition-state
analogue, forming a reversible covalent hemiketal with the active site serine or cysteine of
proteases (e.g., Thrombin, HCV NS3/4A, Calpain).

Mechanism: The reagent reacts with a scaffold amine to install the oxo-phenylacetyl cap.

Advantage: Unlike simple amides, the

-keto group hydrogen bonds with the "oxyanion hole" of the enzyme, significantly increasing
binding affinity [1].

Heterocycle Construction (Quinoxalines & Oxazoles)
2-Oxo-2-phenylacetyl chloride is a potent 1,2-dicarbonyl donor for synthesizing nitrogen

heterocycles.

Quinoxalinones: Reaction with 1,2-phenylenediamines yields 3-phenylquinoxalin-2(1H)-

ones. This scaffold is prevalent in glutamate receptor antagonists and kinase inhibitors.

Oxazoles: Reaction with
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-isocyanoacetamides followed by cyclization yields 2-acyl-5-aminooxazoles, which can be
hydrolyzed to form complex peptide mimics [2].

Orthogonal Protecting Group (OPAc)
In carbohydrate chemistry, the (2-oxo-2-phenylacetyl) ester—OPAc—serves as a protecting

group for hydroxyls.

Utility: It is orthogonal to standard acetyl and benzoyl groups.

Deprotection: Mild removal using KHSO

or specific hydrazines, allowing for selective manipulation of poly-hydroxylated scaffolds [3].

Experimental Protocols
Protocol A: Synthesis of Bioactive -Keto Amides
Target: General procedure for coupling 2-oxo-2-phenylacetyl chloride with a secondary

amine scaffold.

Reagents:

Amine substrate (1.0 equiv)

2-Oxo-2-phenylacetyl chloride (1.1 equiv)[1]

Triethylamine (Et

N) or DIPEA (2.0 equiv)

Dichloromethane (DCM), anhydrous

Procedure:

Preparation: In a flame-dried round-bottom flask under N

atmosphere, dissolve the amine substrate (1.0 mmol) and Et

N (2.0 mmol) in anhydrous DCM (10 mL). Cool the solution to 0 °C using an ice bath.
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Addition: Dissolve 2-oxo-2-phenylacetyl chloride (1.1 mmol, 185 mg) in DCM (2 mL). Add

this solution dropwise to the reaction mixture over 15 minutes. Note: The reaction is

exothermic; control addition rate to maintain temperature.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

Monitoring: Monitor by TLC (typically 30-50% EtOAc/Hexane). The acid chloride spot (high R

, unstable) should disappear, and a new amide spot should appear.

Workup (Self-Validating Step):

Quench with saturated NaHCO

(removes HCl and unreacted acid).

Extract with DCM (3 x 15 mL).

Wash organic layer with 1M HCl (to remove unreacted amine/Et

N) followed by Brine.

Dry over Na

SO

, filter, and concentrate.

Purification: Recrystallize from EtOH or purify via silica gel flash chromatography.

Protocol B: Synthesis of 3-Phenylquinoxalin-2(1H)-one
Target: Cyclocondensation with 1,2-phenylenediamine.

Reagents:

o-Phenylenediamine (1.0 equiv)

2-Oxo-2-phenylacetyl chloride (1.0 equiv)[1]
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Pyridine (solvent/base) or DCM/Et

N

Procedure:

Mixing: Dissolve o-phenylenediamine (5 mmol) in dry DCM (20 mL) containing Et

N (10 mmol). Cool to 0 °C.

Acylation: Add 2-oxo-2-phenylacetyl chloride (5 mmol) dropwise. Stir for 1 hour at RT. This

forms the intermediate acyclic

-keto amide.

Cyclization: To drive cyclization, reflux the mixture (if using higher boiling solvent like toluene)

or add a catalytic amount of acid (p-TsOH) and reflux for 2 hours. Alternatively, in pyridine,

heating to 80 °C effects cyclization directly.

Isolation: Pour into ice water. The quinoxalinone typically precipitates as a solid. Filter, wash

with water and cold ethanol.

Pathway Visualization
The following diagram illustrates the divergent synthesis pathways from the core reagent to key

medicinal scaffolds.
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Figure 2: Divergent synthetic pathways yielding protease inhibitors, heterocycles, and

protected synthons.

Safety & Handling
Corrosivity: 2-Oxo-2-phenylacetyl chloride is corrosive and causes severe skin burns and

eye damage. Handle in a fume hood with nitrile gloves and eye protection.

Moisture Sensitivity: Reacts violently with water to release HCl gas and phenylglyoxylic acid.

Store under inert gas (Argon/Nitrogen) in a refrigerator (2–8 °C).

Incompatibility: Incompatible with strong bases, oxidizing agents, and alcohols (unless

intended).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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